Cas no 898764-24-4 (2',3'-Dimethyl-3-phenylpropiophenone)

2',3'-Dimethyl-3-phenylpropiophenone is a specialized organic compound featuring a phenylpropiophenone backbone with methyl substituents at the 2' and 3' positions. Its structural configuration imparts distinct reactivity and stability, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the dimethyl and phenyl groups enhances its utility in selective transformations, such as carbonyl alkylation or cyclization reactions. This compound is characterized by its high purity and consistent performance, ensuring reliable results in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.
2',3'-Dimethyl-3-phenylpropiophenone structure
898764-24-4 structure
Product Name:2',3'-Dimethyl-3-phenylpropiophenone
CAS No:898764-24-4
MF:C17H18O
MW:238.324224948883
CID:1946588
PubChem ID:24725582
Update Time:2025-11-05

2',3'-Dimethyl-3-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dimethylphenyl)-3-phenylpropan-1-one
    • 2',3'-DIMETHYL-3-PHENYLPROPIOPHENONE
    • CTK5G4548
    • AG-H-64567
    • 898764-24-4
    • DTXSID00643976
    • AKOS011842041
    • MFCD03842931
    • 2',3'-Dimethyl-3-phenylpropiophenone
    • MDL: MFCD03842931
    • Inchi: 1S/C17H18O/c1-13-7-6-10-16(14(13)2)17(18)12-11-15-8-4-3-5-9-15/h3-10H,11-12H2,1-2H3
    • InChI Key: GQKWAPVKCGUOOY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C)C=1C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 238.13600
  • Monoisotopic Mass: 238.135765193Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.11890

2',3'-Dimethyl-3-phenylpropiophenone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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Additional information on 2',3'-Dimethyl-3-phenylpropiophenone

2',3'-Dimethyl-3-phenylpropiophenone: A Comprehensive Overview

2',3'-Dimethyl-3-phenylpropiophenone, also known by its CAS number 898764-24-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of 2',3'-Dimethyl-3-phenylpropiophenone consists of a phenyl group attached to a propanone backbone, with methyl substituents at the 2' and 3' positions. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements in the study of 2',3'-Dimethyl-3-phenylpropiophenone is its application in asymmetric catalysis. Researchers have employed this compound as a chiral auxiliary in the synthesis of complex organic molecules, demonstrating high enantioselectivity. This has opened new avenues for the production of optically active pharmaceuticals, which are critical for treating a wide range of diseases.

In terms of synthesis, several methods have been reported for the preparation of 2',3'-Dimethyl-3-phenylpropiophenone. These include Friedel-Crafts acylation, Claisen condensation, and more recently, microwave-assisted synthesis techniques. The latter method has proven to be particularly efficient, offering shorter reaction times and higher yields compared to traditional methods. Such advancements underscore the importance of continuous innovation in synthetic chemistry.

The biological activity of 2',3'-Dimethyl-3-phenylpropiophenone has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing cytokine production in vitro. Additionally, investigations into its antioxidant properties have revealed its ability to scavenge free radicals, suggesting applications in skincare products and nutraceuticals.

In conclusion, 2',3'-Dimethyl-3-phenylpropiophenone, with its CAS number 898764-24-4, stands as a testament to the ongoing progress in chemical research. Its versatile structure and diverse applications make it a compound of enduring interest to scientists across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

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